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Compound of Interest

Compound Name: 1,2,3,5-Tetrachlorobenzene

Cat. No.: B7770033

An In-Depth Technical Guide to the Vapor Pressure and Boiling Point of 1,2,3,5-
Tetrachlorobenzene

Introduction

1,2,3,5-Tetrachlorobenzene (CAS No. 634-90-2) is a chlorinated aromatic hydrocarbon with
the molecular formula CeH2Cla.[1][2] As a solid crystalline substance at room temperature, its
physicochemical properties, particularly vapor pressure and boiling point, are critical
parameters for professionals in research, chemical synthesis, and environmental science.[1][3]
[4] Understanding these properties is fundamental for purification processes like sublimation,
predicting the compound's environmental fate and transport, and ensuring safe handling and
storage.[5][6] This guide provides a detailed examination of the vapor pressure and boiling
point of 1,2,3,5-tetrachlorobenzene, integrating theoretical principles with practical
experimental methodologies.

Vapor Pressure of 1,2,3,5-Tetrachlorobenzene

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phase (solid or liquid) at a given temperature in a closed system.[7] For a solid
compound like 1,2,3,5-tetrachlorobenzene, this is more specifically referred to as sublimation
pressure. It is a crucial indicator of a substance's volatility.[7]

Quantitative Vapor Pressure Data
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The vapor pressure of 1,2,3,5-tetrachlorobenzene is relatively low, consistent with its solid
state at ambient temperatures.[5][6] Experimental data has been reported at various

temperatures.
Vapor
Temperature Temperature Vapor
Pressure Source
(°C) (K) Pressure (Pa)
(mmHg)
25 298.15 0.07 9.33 [1]
25 298.15 - 9.8 [8]
58.2 331.35 1 133.32 [31[9]
88.9 362.05 5 666.61 [31[9]

Note: Values may be extrapolated or experimentally determined.

Thermodynamic Relationship: The Clausius-Clapeyron
Equation

The relationship between the vapor pressure of a solid and temperature can be described by
the Clausius-Clapeyron equation.[7][10][11] For the solid-gas phase transition (sublimation),
the equation is expressed as:

In(P) = - (AHsub / R) * (L/T) + C

Where:

P is the vapor pressure

AHsub is the enthalpy of sublimation

R is the universal gas constant (8.314 J/mol-K)

T is the absolute temperature in Kelvin

C is a constant
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This relationship signifies that a plot of the natural logarithm of vapor pressure (In P) versus the
inverse of the absolute temperature (1/T) will yield a straight line.[12] The slope of this line is
equal to -AHsub/R, allowing for the experimental determination of the enthalpy of sublimation,
a key thermodynamic parameter.[10]

Experimental Determination of Vapor Pressure: The
Knudsen Effusion Method

For substances with very low vapor pressures, such as 1,2,3,5-tetrachlorobenzene, the
Knudsen effusion method is a highly reliable dynamic gravimetric technique.[10][13][14] This
method is approved by the Organization for Economic Cooperation and Development (OECD)
under Guideline 104 for vapor pressure determination.[15][16]

Principle: The method is based on measuring the rate of mass loss of a substance effusing
through a small orifice in a sealed container (the Knudsen cell) into a high vacuum.[10][13][16]
This rate of mass loss is directly proportional to the sublimation pressure at a constant
temperature.

Experimental Protocol: Knudsen Effusion Method

Sample Preparation: A small, precisely weighed amount of 1,2,3,5-tetrachlorobenzene
(typically 1-100 mg) is placed into the Knudsen cell.[13][16]

e Cell Assembly: The cell is sealed with a lid containing a micro-orifice of a known area.

o System Setup: The Knudsen cell is suspended from an ultra-sensitive microbalance within a
vacuum chamber.[14]

o Evacuation: The chamber is evacuated to a high vacuum (e.g., 1 x 10~/ Torr) to ensure that
the effusing molecules do not collide with other gas molecules.[15]

o Temperature Equilibration: The sample is heated to the desired experimental temperature. It
is critical to allow the system to reach thermal equilibrium to ensure the measured vapor
pressure is accurate for that temperature.[17]

 Isothermal Mass Loss Measurement: The mass of the sample is continuously monitored over
time at a constant temperature. The rate of mass loss ( dm/dt ) is determined from the linear
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portion of the mass vs. time plot.[13]

Data Acquisition: The procedure is repeated at several different temperatures to obtain a
range of vapor pressure values.

Vapor Pressure Calculation: The vapor pressure (P) is calculated using the Knudsen
equation: P = (dm/dt) * (1/A) * V((2rtRT)/M) Where:

o dm/dtis the rate of mass loss

A is the area of the orifice

[e]

o

R is the universal gas constant

[¢]

T is the absolute temperature

[e]

M is the molar mass of the substance (215.89 g/mol for 1,2,3,5-tetrachlorobenzene)[1]
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Caption: Experimental setup for the Knudsen effusion method.

Boiling Point of 1,2,3,5-Tetrachlorobenzene

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[7] At this temperature, the substance undergoes a phase
transition from liquid to gas.

Reported Boiling Point
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The normal boiling point (at 760 mmHg or 1 atm) of 1,2,3,5-tetrachlorobenzene is 246 °C
(519.15 K).[1][4][9]

Relationship Between Boiling Point and Vapor Pressure

The boiling point is intrinsically linked to vapor pressure. A liquid boils when its vapor pressure,

which increases with temperature, becomes sufficient to overcome the external pressure.[7]

The data point of 760 mmHg at 475 °F (246 °C) on the vapor pressure curve represents the

normal boiling point.[3][9]

Experimental Determination of Boiling Point for a Solid

Since 1,2,3,5-tetrachlorobenzene is a solid at room temperature (Melting Point: 54-55 °C), its

boiling point must be determined in the liquid state.[1][6] A common laboratory method for

determining the boiling point of small quantities of a substance is the Siwoloboff method.

Experimental Protocol: Boiling Point Determination (Siwoloboff Method)

Sample Preparation: A small amount of 1,2,3,5-tetrachlorobenzene is placed in a small test
tube (fusion tube).

Apparatus Setup: The fusion tube is attached to a thermometer. A capillary tube, sealed at
one end, is placed inside the fusion tube with its open end submerged in the molten sample.

Heating: The entire assembly is immersed in a heating bath (e.g., silicone oil) and heated
gently with constant stirring to ensure uniform temperature distribution.

Observation (First Stage): As the temperature rises, the air trapped in the capillary tube will
expand and exit as a slow stream of bubbles.

Observation (Second Stage): As the temperature approaches the boiling point, the
substance's vapor will displace the remaining air, and a rapid, continuous stream of bubbles
will emerge from the capillary tube.

Cooling and Measurement: The heating is discontinued, and the bath is allowed to cool
slowly. The boiling point is the temperature at which the stream of bubbles ceases and the
liquid just begins to be drawn back into the capillary tube. This indicates that the external
pressure is equal to the vapor pressure of the substance.
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 Validation: The procedure should be repeated to ensure the accuracy and reproducibility of

the measurement.
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Caption: Apparatus for boiling point determination by the Siwoloboff method.

Property Value Unit
CAS Number 634-90-2 -
Molecular Formula CeH2Cla -
Molecular Weight 215.89 g/mol
Melting Point 54 - 55 °C
Boiling Point 246 °C
Vapor Pressure 0.07 (at 25 °C) mmHg
Vapor Pressure 9.8 (at 25 °C) Pa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7770033#1-2-3-5-tetrachlorobenzene-vapor-
pressure-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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